Cas no 1361004-15-0 (Pyrazolo[1,5-a]pyridine-4-carbonitrile)

• Product Name: Pyrazolo[1,5-a]pyridine-4-carbonitrile
• CAS No: 1361004-15-0
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 5059210
• Update Time: 2025-05-20

Pyrazolo[1,5-a]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyridine-4-carbonitrile
• Pyrazolo[1,5-a]pyridine-4-carbonitrile

• Inchi： 1S/C8H5N3/c9-6-7-2-1-5-11-8(7)3-4-10-11/h1-5H
• InChI Key： YTCDTDXAPATTFP-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C#N)C1=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1

Additional information on Pyrazolo[1,5-a]pyridine-4-carbonitrile

Pyrazolo[1,5-a]pyridine-4-carbonitrile: A Comprehensive Overview

Pyrazolo[1,5-a]pyridine-4-carbonitrile, also known by its CAS number 1361004-15-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic aromatic system with unique electronic properties. The presence of the cyano group (-CN) at the 4-position further enhances its reactivity and functional versatility. Recent studies have highlighted its potential applications in drug discovery, electronic materials, and advanced organic synthesis techniques.

The structure of Pyrazolo[1,5-a]pyridine-4-carbonitrile is characterized by a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. The pyrazole ring contributes to the compound's aromaticity and conjugation, while the pyridine ring introduces electron-withdrawing effects due to its nitrogen atom. The cyano group at the 4-position further modulates the electronic properties of the molecule, making it an attractive candidate for various chemical transformations. This compound has been extensively studied for its role in constructing advanced materials with tailored electronic properties.

In recent years, researchers have explored the use of Pyrazolo[1,5-a]pyridine-4-carbonitrile in the development of novel pharmaceutical agents. Its unique electronic properties make it an ideal candidate for targeting specific biological pathways. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in metallo-drug design.

The synthesis of Pyrazolo[1,5-a]pyridine-4-carbonitrile involves a series of well-established organic reactions. Typically, the compound is synthesized via a multi-step process that includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments have significantly contributed to its widespread use in both academic and industrial settings.

Beyond pharmaceutical applications, Pyrazolo[1,5-a]pyridine-4-carbonitrile has also found utility in materials science. Its ability to self-assemble into ordered nanostructures has made it a valuable component in the development of advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their mechanical and thermal properties.

In conclusion, Pyrazolo[1,5-a]pyridine-4-carbonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties continue to inspire innovative research directions. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping future technologies.